Cas no 1497338-12-1 (Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate)

Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a hydroxylated azetidine ring, which enhances reactivity for further functionalization, and a tert-butyloxycarbonyl (Boc) protecting group, ensuring stability during synthetic processes. The 3,4-dimethylphenyl substituent contributes to steric and electronic modulation, making it useful in designing bioactive molecules. This compound is characterized by high purity and consistent performance, facilitating precise modifications in complex synthetic routes. Its balanced reactivity and stability make it a preferred choice for researchers developing novel heterocyclic compounds.

Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate structure

1497338-12-1 structure

Product Name:Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate

CAS No:1497338-12-1

MF:C₁₆H₂₃NO₃

MW:277.358724832535

CID:4918106

Update Time:2025-10-31

Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 3-(3,4-DIMETHYLPHENYL)-3-HYDROXYAZETIDINE-1-CARBOXYLATE
- Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate
- Inchi： 1S/C16H23NO3/c1-11-6-7-13(8-12(11)2)16(19)9-17(10-16)14(18)20-15(3,4)5/h6-8,19H,9-10H2,1-5H3
- InChI Key： TWJAGQSWQHBAMI-UHFFFAOYSA-N
- SMILES： OC1(C2C=CC(C)=C(C)C=2)CN(C(=O)OC(C)(C)C)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 368
XLogP3: 2.3
Topological Polar Surface Area: 49.8

Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM285641-1g	tert-Butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate	1497338-12-1	95+%	1g	$425	2021-06-09
Alichem	A019125276-1g	TERT-BUTYL 3-(3,4-DIMETHYLPHENYL)-3-HYDROXYAZETIDINE-1-CARBOXYLATE	1497338-12-1	95%	1g	468.65 USD	2021-06-16
Chemenu	CM285641-1g	tert-Butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate	1497338-12-1	95%+	1g	$469	2023-03-07

Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate

Exploring the Applications and Properties of Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1497338-12-1)

The Tert-butyl 3-(3,4-dimethylphenyl)-3-hydroxyazetidine-1-carboxylate, identified by the CAS No. 1497338-12-1, represents a structurally unique compound with significant potential in medicinal chemistry and pharmacological research. This tetrahydrofuran-based derivative features a substituted phenyl group at the nitrogen-containing azetidine ring’s third position, coupled with a hydroxymethyl substituent and a tert-butoxycarbonyl (Boc) protecting group. The combination of these functional groups positions this compound as a versatile intermediate in organic synthesis, particularly for designing bioactive molecules with tailored physicochemical properties.

Recent advancements in stereochemistry and protecting group strategies have highlighted the importance of compounds like Tert-butyl 3-(...